![molecular formula C12H16N4O3S B256150 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methoxyethyl)acetamide](/img/structure/B256150.png)
2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methoxyethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methoxyethyl)acetamide, also known as EMA401, is a novel drug candidate developed for the treatment of chronic pain. Chronic pain is a debilitating condition that affects millions of people worldwide, and current treatment options are limited and often associated with adverse side effects. EMA401 has shown promising results in preclinical studies and is currently undergoing clinical trials to evaluate its safety and efficacy in humans.
Mechanism of Action
The mechanism of action of 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methoxyethyl)acetamide involves the inhibition of the angiotensin II type 2 receptor, which is expressed in sensory neurons and plays a role in the modulation of pain signaling. By blocking this receptor, this compound reduces the activity of pain-sensing neurons and decreases the release of pro-inflammatory cytokines, leading to a reduction in pain perception.
Biochemical and Physiological Effects
In addition to its analgesic effects, this compound has been shown to have other biochemical and physiological effects. For example, this compound has been shown to reduce the expression of pro-inflammatory cytokines in the spinal cord and dorsal root ganglia, which are involved in the development and maintenance of chronic pain. This compound has also been shown to improve nerve function and reduce nerve damage in preclinical models of neuropathic pain.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methoxyethyl)acetamide is its specificity for the angiotensin II type 2 receptor, which reduces the risk of off-target effects. This compound is also well-tolerated in preclinical studies, with no significant adverse effects observed at therapeutic doses. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in clinical settings.
Future Directions
There are several potential future directions for the development and application of 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methoxyethyl)acetamide. One area of interest is the use of this compound in combination with other analgesic agents to improve pain relief and reduce the risk of adverse effects. Another potential application of this compound is in the treatment of other conditions that are associated with chronic pain, such as fibromyalgia and chronic fatigue syndrome. Finally, further research is needed to fully understand the mechanism of action of this compound and to identify potential biomarkers that can be used to predict patient response to treatment.
Synthesis Methods
2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methoxyethyl)acetamide is a small molecule that can be synthesized using a multi-step process. The first step involves the synthesis of 5-cyano-6-ethyl-4-oxo-1H-pyrimidine-2-thiol, which is then reacted with 2-chloro-N-(2-methoxyethyl)acetamide to yield this compound. The synthesis of this compound has been optimized to improve yields and purity, and the final product is characterized using various analytical techniques such as nuclear magnetic resonance spectroscopy and high-performance liquid chromatography.
Scientific Research Applications
2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methoxyethyl)acetamide has been extensively studied in preclinical models of chronic pain, including neuropathic pain and osteoarthritis pain. In these studies, this compound has been shown to reduce pain behavior and improve quality of life without causing significant adverse effects. This compound works by targeting the angiotensin II type 2 receptor, which is involved in the regulation of pain signaling pathways in the central and peripheral nervous system.
properties
Molecular Formula |
C12H16N4O3S |
---|---|
Molecular Weight |
296.35 g/mol |
IUPAC Name |
2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methoxyethyl)acetamide |
InChI |
InChI=1S/C12H16N4O3S/c1-3-9-8(6-13)11(18)16-12(15-9)20-7-10(17)14-4-5-19-2/h3-5,7H2,1-2H3,(H,14,17)(H,15,16,18) |
InChI Key |
PFNGINWBRWGTDM-UHFFFAOYSA-N |
Isomeric SMILES |
CCC1=C(C(=O)N=C(N1)SCC(=O)NCCOC)C#N |
SMILES |
CCC1=C(C(=O)N=C(N1)SCC(=O)NCCOC)C#N |
Canonical SMILES |
CCC1=C(C(=O)N=C(N1)SCC(=O)NCCOC)C#N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.